Cas no 6502-88-1 (4H-1-Benzopyran-4-one, 3-(2,4-dimethoxyphenyl)-7,8-dimethoxy-)

• Product name: 4H-1-Benzopyran-4-one, 3-(2,4-dimethoxyphenyl)-7,8-dimethoxy-
• CAS No: 6502-88-1
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 409457
• PubChem ID: 631156

4H-1-Benzopyran-4-one, 3-(2,4-dimethoxyphenyl)-7,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-(2,4-dimethoxyphenyl)-7,8-dimethoxy-
• 3-(2,4-dimethoxyphenyl)-7,8-dimethoxychromen-4-one
• 3-(2,4-Dimethoxyphenyl)-7,8-dimethoxy-4H-chromen-4-one #
• 3-(2,4-Dimethoxyphenyl)-7,8-dimethoxy-4H-chromen-4-one
• DTXSID00348156
• RGCMAUPSDHVOPP-UHFFFAOYSA-N
• 6502-88-1
• 7,8,2',4'-Tetramethoxy-isoflavone

• Inchi： InChI=1S/C19H18O6/c1-21-11-5-6-12(16(9-11)23-3)14-10-25-18-13(17(14)20)7-8-15(22-2)19(18)24-4/h5-10H,1-4H3
• InChI Key： RGCMAUPSDHVOPP-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3OC)OC)OC

Computed Properties

• Exact Mass: 342.11034
• Monoisotopic Mass: 342.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids